Cas no 312700-70-2 (5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester
• CAS No: 312700-70-2
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 1446270
• Update Time: 2024-08-23

5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester

• Inchi： 1S/C14H15NO3/c1-8-5-9(2)13(10(3)6-8)11-7-12(18-15-11)14(16)17-4/h5-7H,1-4H3
• InChI Key： HBXYCNIJEFDDPH-UHFFFAOYSA-N
• SMILES： O1C(C(OC)=O)=CC(C2=C(C)C=C(C)C=C2C)=N1

Computed Properties

• Exact Mass: 245.10525

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 364.6±30.0 °C(Predicted)
• PSA: 52.33
• pka: -4.35±0.50(Predicted)